Cas no 2824987-02-0 (3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2824987-02-0
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 6187606
• PubChem ID: 165800147
• Update Time: 2025-07-15

3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid
• 2824987-02-0
• EN300-37459475
• EN300-1450420
• 2172113-33-4
• (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid
• 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H20FNO4/c1-15(2,3)22-14(21)18-12-8-16(9-12,13(19)20)10-5-4-6-11(17)7-10/h4-7,12H,8-9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： ZGJHEVHAOCYTIO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)O)CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2824987-02-0)

3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid, identified by the CAS number 2824987-02-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclobutane core substituted with an amine group and a fluorophenyl moiety, both of which contribute to its unique chemical and biological properties. The presence of a tert-butoxy carbonyl (Boc) protecting group further enhances its utility in synthetic applications, particularly in the development of peptide mimetics and drug candidates.

The fluorophenyl substituent in the molecule imparts distinct electronic and steric properties, making it a valuable scaffold for designing molecules with tailored biological activities. Fluorinated aromatic rings are well-documented for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug molecules. In recent years, there has been a surge in research focusing on fluorinated compounds due to their potential to improve drug efficacy and reduce off-target effects. The incorporation of a fluorophenyl group into 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid aligns with this trend, positioning it as a promising candidate for further exploration in medicinal chemistry.

The Boc-protected amine functionality serves as a critical handle for synthetic chemists, allowing for controlled modifications while preserving the integrity of the molecule during multi-step syntheses. This protection-deprotection strategy is fundamental in peptide chemistry and drug development, where precise control over reactivity is essential. The cyclobutane ring itself introduces rigidity to the molecular structure, which can influence both the conformational dynamics and the binding interactions with biological targets. Such structural features are often exploited to enhance receptor binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid with greater accuracy. These tools allow for the virtual screening of potential binding interactions with enzymes, receptors, and other biological macromolecules. By leveraging such technologies, scientists can rapidly identify derivatives of this compound that may exhibit enhanced pharmacological properties. For instance, studies have shown that cyclobutane-based scaffolds can be particularly effective in modulating enzyme activity, making them attractive for drug design.

In the context of drug discovery, 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid could serve as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting potential applications in areas such as oncology, immunology, and neurology. The fluorophenyl moiety, in particular, has been associated with improved bioavailability and reduced susceptibility to metabolic degradation, attributes that are highly desirable in drug candidates.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of expertise in synthetic organic chemistry and medicinal biology. Key steps include the introduction of the cyclobutane ring via ring-closing metathesis or cyclization reactions, followed by functional group modifications to incorporate the amine and fluoro aromatic groups. The Boc protection strategy ensures that reactive sites are selectively modified without unwanted side reactions. Such synthetic methodologies underscore the importance of meticulous planning and execution in pharmaceutical research.

From a biological perspective, the potential activities of 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid remain an area of active investigation. Preliminary studies suggest that derivatives of this compound may interact with targets involved in inflammation and cell signaling pathways. The cyclobutane ring's ability to adopt specific conformations could facilitate favorable interactions with biological receptors, while the fluorine atom may enhance binding through halogen bonding or other non-covalent interactions.

The role of computational modeling in guiding experimental design cannot be overstated. By integrating experimental data with high-throughput virtual screening, researchers can accelerate the discovery process significantly. For example, molecular dynamics simulations have been used to explore the dynamic behavior of 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid within biological membranes or enzyme active sites. These studies provide insights into how structural modifications might influence biological activity, guiding chemists toward more effective derivatives.

The future prospects for this compound are promising, given its versatile structural features and potential applications in drug development. As research continues to uncover new biological targets and mechanisms, compounds like 3-{[(Tert-butoxy)carbonyl]amino}-1-(3-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2824987-02-0) may play a pivotal role in shaping next-generation therapeutics. The combination of synthetic innovation and computational biology will be essential in realizing this potential fully.